N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)isoxazole-5-carboxamide

• IUPAC Name: N-[1-(1-benzothiophen-3-yl)propan-2-yl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C15H14N2O2S/c1-10(17-15(18)13-6-7-16-19-13)8-11-9-20-14-5-3-2-4-12(11)14/h2-7,9-10H,8H2,1H3,(H,17,18)
• InChI Key: HOAQVFZCYORTAH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NC(=O)C3=CC=NO3
• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol

Description

“N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)isoxazole-5-carboxamide” is a complex organic compound. The benzo[b]thiophene component is a heterocyclic compound, which is a very important class of compounds in medicinal chemistry. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position.

Synthesis Analysis

While specific synthesis methods for this compound were not found, thiophene and its derivatives have been synthesized and characterized for wider therapeutic activity. The synthesis of these compounds is a topic of interest for medicinal chemists.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzo[b]thiophene component is a five-membered heteroaromatic compound containing a sulfur atom.

Physical And Chemical Properties Analysis

Thiophene, a component of this compound, has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory and Anti-Psychotic Applications

. This suggests that the compound could potentially be used in the development of new drugs for treating inflammation and psychiatric disorders.

Anti-Arrhythmic and Anti-Anxiety Applications

.

Anti-Fungal and Antioxidant Applications

. This suggests potential applications of the compound in the development of anti-fungal medications and antioxidants.

Estrogen Receptor Modulating and Anti-Mitotic Applications

. This suggests potential applications in the treatment of estrogen-related conditions and in the development of anti-mitotic drugs.

Anti-Microbial and Kinase Inhibiting Applications

. This suggests potential applications in the development of new anti-microbial drugs and kinase inhibitors.

Anti-Cancer Applications

. This suggests potential applications of the compound in the development of new anti-cancer drugs.

Material Science Applications

. This suggests potential applications of the compound in the development of new materials for electronic devices.

Future Directions

Future research could focus on the synthesis and characterization of this compound, as well as investigation of its potential therapeutic properties. Thiophene and its derivatives have shown diverse applications in medicinal chemistry and material science, attracting great interest in industry as well as academia.